Cas no 1805322-50-2 (4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine
• CAS No: 1805322-50-2
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4846179
• Update Time: 2025-06-08

4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C8H10F2N2O/c1-13-7-4-12-3-6(8(9)10)5(7)2-11/h3-4,8H,2,11H2,1H3
• InChI Key： GRLSTXOXEPLQGQ-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C=1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 0.3
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine

Introduction to 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine (CAS No. 1805322-50-2)

4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805322-50-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This pyridine derivative exhibits a unique structural framework, incorporating both aminomethyl and difluoromethyl substituents, which contribute to its distinctive chemical properties and potential biological activities. The presence of a methoxy group further enhances its reactivity and functionality, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The compound's molecular structure, characterized by a pyridine core with multiple functional groups, positions it as a promising candidate for further exploration in drug discovery. Pyridine derivatives are well-documented for their role in developing treatments for a wide range of diseases, including central nervous system disorders, infectious diseases, and cancer. The specific arrangement of substituents in 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine suggests potential interactions with biological targets, such as enzymes and receptors, which could modulate physiological processes.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, bioavailability, and binding affinity. The difluoromethyl group in this molecule is particularly noteworthy, as it has been shown to improve the pharmacokinetic profiles of several drug candidates. Studies have demonstrated that fluorine atoms can influence the electronic properties of molecules, leading to more potent and selective interactions with biological targets. This feature makes 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

The aminomethyl group provides another layer of reactivity, enabling further functionalization through nucleophilic substitution reactions. This versatility allows for the creation of diverse derivatives with tailored properties, making it easier to optimize lead compounds for specific therapeutic applications. Researchers have utilized similar strategies in the past to develop kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The combination of these functional groups in 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine suggests multiple avenues for structural optimization and drug development.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates. These technologies allow researchers to predict the binding affinity and selectivity of compounds like 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine before conducting expensive wet-lab experiments. Such methodologies have been instrumental in streamlining drug discovery pipelines and reducing time-to-market for new therapies. The compound's unique structural features make it a compelling subject for computational studies aimed at elucidating its potential biological activity.

In addition to its synthetic utility, 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine has shown promise in preclinical studies as a building block for more complex molecules. For instance, researchers have explored its use in generating analogs with enhanced solubility or improved cell permeability. These modifications are critical for ensuring that drug candidates can reach their intended targets within the body effectively. The methoxy group, in particular, has been identified as a key factor in modulating solubility and metabolic stability.

The pharmaceutical industry continues to invest heavily in developing innovative therapies based on pyridine derivatives. The structural diversity inherent in these compounds allows for the creation of molecules with tailored pharmacological profiles. As such, 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine represents an important asset for academic researchers and industrial scientists alike. Its potential applications span multiple therapeutic areas, making it a versatile tool for drug discovery efforts.

Future research directions may focus on exploring the compound's interactions with specific enzymes or receptors involved in disease pathways. By understanding how it binds to biological targets at a molecular level, scientists can refine its structure to improve efficacy and reduce side effects. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be crucial in unraveling these interactions.

The synthesis of 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine also presents opportunities for innovation in synthetic methodologies. Researchers are continually seeking more efficient and sustainable routes to produce complex organic molecules. Green chemistry principles may be applied to develop processes that minimize waste and reduce environmental impact while maintaining high yields and purity standards.

In conclusion,4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine (CAS No. 1805322-50-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics across various disease areas. As advancements in synthetic chemistry and computational biology continue to evolve,this molecule will remain at the forefront of drug discovery efforts aimed at improving human health.